Cas no 31627-70-0 (Benzoicacid, butyl-)

• Product Name: Benzoicacid, butyl-
• CAS No: 31627-70-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 323602
• PubChem ID: 171526
• Update Time: 2025-04-19

Benzoicacid, butyl- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, butyl-
• 2-butylbenzoic acid
• SMNNDVUKAKPGDD-UHFFFAOYSA-N
• DTXSID00185508
• butyl benzoic acid
• EN300-159730
• 2-n-Butylbenzoic acid
• SCHEMBL165530
• Benzoic acid, butyl-
• AKOS023429894
• Benzoic acid, 2-butyl-
• 54887-23-9
• 31627-70-0
• butylbenzoic acid

• Inchi： 1S/C11H14O2/c1-2-3-6-9-7-4-5-8-10(9)11(12)13/h4-5,7-8H,2-3,6H2,1H3,(H,12,13)
• InChI Key： SMNNDVUKAKPGDD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CCCC)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3